N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide

• IUPAC Name: N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C14H18ClNO2/c15-12-7-3-4-8-13(12)18-10-9-16-14(17)11-5-1-2-6-11/h3-4,7-8,11H,1-2,5-6,9-10H2,(H,16,17)
• InChI Key: YPDZGTYEOZDCDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCCOC2=CC=CC=C2Cl
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide involves various chemical reactions, including the interaction of chlorophenyl and ethyl groups with cyclopentanecarboxamide derivatives. For example, N-(phenethylcarbamothioyl)cyclopent-1-enecarboxamide was synthesized by reacting cyclopent-1-enecarbonyl isothiocyanate with phenethylamine in acetone, showcasing a methodology that could be analogous to synthesizing the compound of interest (Zhao et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds provides insight into the potential structure of N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide. For instance, the crystal structure of ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate was determined, revealing intricate details about bond distances and hydrogen bonding, which are crucial for understanding the molecular geometry and stability of such compounds (Prasanth et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide derivatives can be complex, involving various functional groups and reaction conditions. For example, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives provide insights into the reactivity and potential chemical transformations of such compounds (Özer et al., 2009).

Physical Properties Analysis

The physical properties of compounds closely related to N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide, such as solubility, melting point, and crystal structure, are critical for understanding their behavior in various environments and applications. The crystal structure analysis of similar compounds offers valuable information on their physical characteristics and stability (Sagar et al., 2018).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity with other compounds and stability under different conditions, is essential for the application and handling of N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide. Studies on related compounds highlight the importance of functional groups and molecular structure in determining chemical behavior (Yamazaki et al., 2009).

Scientific Research Applications

• Monoamine Oxidase Inhibition : Fuller (1968) conducted kinetic studies on N-[2-(o-chlorophenoxy)-ethyl]-cyclopropylamine, a compound structurally related to N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide, finding it to be a potent inhibitor of monoamine oxidase both in vitro and in vivo. This suggests potential applications in neuroscience research and possibly for the treatment of neuropsychiatric disorders (Fuller, 1968).

• Antitumor Properties : Sharkey et al. (2000) examined the pharmacokinetics and antitumor properties of an enediol analogue inhibitor of glyoxalase I, highlighting its efficacy in inhibiting the growth of different tumor cell lines in vitro. This research indicates potential applications in cancer therapy and oncological research (Sharkey et al., 2000).

• Synthetic Chemistry : Nakayama et al. (1998) explored the synthesis and properties of a compound involving bis(diethylamino)ethene, demonstrating the chemical reactivity and potential applications of such compounds in synthetic chemistry (Nakayama et al., 1998).

• Pharmacokinetic Studies : Studies by Schlichter et al. (2000) on etifoxine, a compound with a similar structure, revealed its effects on GABA(A) receptor function. These findings have implications for understanding the pharmacokinetics and pharmacodynamics of related compounds (Schlichter et al., 2000).

• Chemical Structure Analysis : Prasanth et al. (2015) conducted a detailed study on the molecular structure of a thioamide derivative, which provides insights into the structural characteristics of related compounds, including N-[2-(2-chlorophenoxy)ethyl]cyclopentanecarboxamide (Prasanth et al., 2015).

• Cancer Cell Proliferation : A study by Parihar et al. (2003) on the effects of 1-ethyl-2-benzimidazolinone on human prostate cancer cell proliferation provides insights into the potential impact of similar compounds on cancer treatment and research (Parihar et al., 2003).